(16R)-Dihydrositsirikine

• Molecular Formula: C21H28N2O3
• Molecular Weight: 356.5 g/mol
• InChI: InChI=1S/C21H28N2O3/c1-3-13-11-23-9-8-15-14-6-4-5-7-18(14)22-20(15)19(23)10-16(13)17(12-24)21(25)26-2/h4-7,13,16-17,19,22,24H,3,8-12H2,1-2H3/t13-,16-,17-,19-/m1/s1
• InChIKey: UHOKSUGCIDKRQZ-VVHMCBODSA-N

(16R)-Dihydrositsirikine Structural Differentiation

The compound methyl (2S)-2-[(2R,3S,12bR)-3-ethyl-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl]-3-hydroxypropanoate (CAS: 6519-26-2, molecular weight 356.5 g/mol, molecular formula C21H28N2O3) is a stereochemically defined natural product, commonly known as (16R)-Dihydrositsirikine. It is a monoterpene indole alkaloid belonging to the sarpagine/corynantheine class, originally isolated from Catharanthus roseus [1]. Its structure features a core indolo[2,3-a]quinolizine tetracyclic ring system with a defined (2S, 2R, 3S, 12bR) stereochemical configuration, a primary alcohol side chain, and a methyl ester [1]. This specific stereochemistry distinguishes it from other alkaloids in the same class, including its parent compound sitsirikine, which possesses a vinyl group in place of the ethyl moiety [2].

Defined 16R stereochemistry for SAR and chiral control studies

Saturated C-20 side chain for structural identity differentiation via LC-MS

Natural monoterpene indole alkaloid isolate for biosynthetic pathway research

• [1] PubChem. (2025). Compound Summary for CID 91895279, (16R)-Dihydrositsirikine. National Center for Biotechnology Information. View Source
• [2] Kutney, J. P., & Brown, R. T. (1966). The structural elucidation of sitsirikine, dihydrositsirikine and isositsirikine: Three new alkaloids from Vinca rosea Linn. Tetrahedron, 22(1), 321-336. View Source

(16R)-Dihydrositsirikine: Why Substitution Fails

In the corynantheine/sarpagine alkaloid family, small structural variations result in profound differences in biological activity. The target compound's distinct (2S, 2R, 3S, 12bR) stereochemistry is the primary determinant of its biological interactions [1]. Substitution with a different stereoisomer, such as the (2R, 2S, 3R, 12bS) isomer (also commonly referred to as (16R)-Dihydrositsirikine but with a different IUPAC nomenclature), or with structurally similar alkaloids like sitsirikine (which contains a vinyl group) [2] or corynantheidine, will not recapitulate the same pharmacological profile. The presence of the ethyl side chain, as opposed to the vinyl group in sitsirikine, is a critical chemical feature that dictates the molecule's specific activity [2]. Therefore, precise stereochemical purity is non-negotiable for research reproducibility and accurate functional characterization.

Sitsirikine or isositsirikine Molecular formula mismatch (C21H26N2O3 vs C21H28N2O3) shifts exact mass by 2 Da, compromising MS-based identification and retention-time matching.

Undefined stereoisomers (e.g., 20-epi) Epimeric forms may exhibit divergent cell-based assay responses; stereochemical impurity can confound biological interpretation.

C-20 vinyl analogs Unsaturated side chain introduces oxidation-prone functionality, potentially altering chemical stability and metabolic fate profiles.

• [1] PubChem. (2025). Compound Summary for CID 155565990, methyl (2S)-2-[(2S,3R,12bR)-3-ethyl-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl]-3-hydroxypropanoate. National Center for Biotechnology Information. View Source
• [2] Kutney, J. P., & Brown, R. T. (1966). The structural elucidation of sitsirikine, dihydrositsirikine and isositsirikine: Three new alkaloids from Vinca rosea Linn. Tetrahedron, 22(1), 321-336. View Source

Quantitative Evidence for (16R)-Dihydrositsirikine

C-20 Saturation State

Both the target compound, dihydrositsirikine, and its structural analog, sitsirikine, exhibit vasorelaxant activity. However, the potency is dependent on the specific stereochemistry and side-chain saturation. Recent research indicates that both sitsirikine and dihydrositsirikine show vasorelaxant effects against phenylephrine-induced contraction in rat mesenteric arteries at a micromolar level [1]. While this data is presented as a class-level observation, it establishes a clear quantitative baseline for this activity within the sarpagine/corynantheine family and confirms the target compound's activity in a physiologically relevant assay.

C-20 side chain saturation

Head-to-head

Saturated ethyl (C‑C) vs. vinyl (C=C); +2 Da mass difference

Supports structural identity assignment

Confirmed by hydrogenation and ozonolysis (Kutney et al., 1966)

Evidence Dimension	Vasorelaxant Activity (Class-level)
Target Compound Data	Active at micromolar concentrations
Comparator Or Baseline	Sitsirikine (and other class members)
Quantified Difference	Not specified; activity is class-dependent, not compound-specific
Conditions	Phenylephrine-induced contraction in isolated rat mesenteric arteries

Why This Matters

This data provides a quantitative benchmark for the class's vasoactivity, confirming that the target compound is functional in a key cardiovascular assay, which is essential for researchers studying vascular biology.

• [1] ACS Fall 2025. (2025). Vasorelaxant activity of sitsirikine and dihydrositsirikine. Abstract presented at the American Chemical Society Fall 2025 Meeting. View Source

Molecular Formula and Unsaturation

The target compound is defined by its specific stereochemistry, which is critical for its biological function. The (2S, 2R, 3S, 12bR) configuration is distinct from the (2S, 3R, 12bR) isomer (CID 155565990) [1]. Key physicochemical properties for procurement verification are: Molecular Weight: 356.5 g/mol; Molecular Formula: C21H28N2O3; XLogP3-AA: 2.7 [2]. The compound is typically supplied as a powder [2]. These parameters are essential for confirming the identity and purity of the correct isomer upon receipt.

Molecular formula differentiation

Head-to-head

Exact mass 356.21 Da (C21H28N2O3) vs. 354.19 Da (C21H26N2O3)

Enables unambiguous LC-MS identification

Mass spectrometry and elemental analysis

Evidence Dimension	Molecular Identity
Target Compound Data	MW: 356.5 g/mol; MF: C21H28N2O3; XLogP3-AA: 2.7
Comparator Or Baseline	Stereoisomer (CID 155565990)
Quantified Difference	Different stereochemistry (2S,2S,3R,12bR vs 2S,2R,3S,12bR)
Conditions	Computed/analytical characterization

Why This Matters

These quantitative descriptors are essential for analytical verification during procurement, ensuring that the received material matches the correct stereoisomer and is not a different, less active analog.

• [1] PubChem. (2025). Compound Summary for CID 155565990, methyl (2S)-2-[(2S,3R,12bR)-3-ethyl-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl]-3-hydroxypropanoate. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). Compound Summary for CID 91895279, (16R)-Dihydrositsirikine. National Center for Biotechnology Information. View Source

16R Stereochemical Configuration

The target compound is the 18,19-dihydro derivative of sitsirikine, with the key difference being the saturation of the vinyl group to an ethyl group. Sitsirikine possesses a vinyl group (C21H26N2O3, MW 354.44 g/mol) , whereas dihydrositsirikine has an ethyl group (C21H28N2O3, MW 356.5 g/mol) [1]. This structural difference is critical; the ozonolysis of dihydrositsirikine does not produce formaldehyde, unlike sitsirikine, which demonstrates the absence of the terminal alkene [2]. This specific ethyl group is a key determinant of the molecule's specific biological interactions.

16R configuration

Class-level inference

16R fixed; epimeric forms show up to 50-fold variation in reported IC50 (3.1–290.2 µM)

Supports stereochemical-attribution review

Data from MCF-7, HepG2, HeLa cells (Al-Khdhairawi et al., 2022); not directly measured on this isolate

Evidence Dimension	Side-Chain Structure
Target Compound Data	Ethyl group (-CH2-CH3); Molecular Weight: 356.5 g/mol; Molecular Formula: C21H28N2O3
Comparator Or Baseline	Sitsirikine (Vinyl group, -CH=CH2); Molecular Weight: 354.44 g/mol; Molecular Formula: C21H26N2O3
Quantified Difference	Presence of an ethyl group vs. a vinyl group; difference of 2 hydrogen atoms (2.06 g/mol)
Conditions	Structural elucidation by NMR and chemical derivatization

Why This Matters

This structural distinction is a primary determinant of the compound's unique pharmacological profile. Procuring the correct dihydro derivative is essential for studies where the ethyl side chain is required for specific target interactions.

• [1] PubChem. (2025). Compound Summary for CID 91895279, (16R)-Dihydrositsirikine. National Center for Biotechnology Information. View Source
• [2] Kutney, J. P., & Brown, R. T. (1966). The structural elucidation of sitsirikine, dihydrositsirikine and isositsirikine: Three new alkaloids from Vinca rosea Linn. Tetrahedron, 22(1), 321-336. View Source

Applications of (16R)-Dihydrositsirikine

LC-MS Analytical Standard

Based on established class-level activity, this compound is suitable for studies investigating vasorelaxation and vascular smooth muscle function. Researchers can utilize the established assay of phenylephrine-induced contraction in isolated rat mesenteric arteries at micromolar concentrations [1] as a starting point for exploring its mechanism of action, potentially comparing its efficacy against other known vasodilators.

Cardioprotective Alkaloid Semi-Synthesis

The compound serves as a critical standard for stereochemical analysis and structural elucidation studies. Its distinct (2S, 2R, 3S, 12bR) configuration and the absence of a vinyl group, as demonstrated by the lack of formaldehyde production upon ozonolysis [1], make it an essential reference material for distinguishing between closely related corynantheine/sarpagine alkaloids in complex mixtures.

Pharmacophore Mapping and SAR Studies

Dihydrositsirikine is a key intermediate or end-product in the biosynthesis of monoterpene indole alkaloids. Its production has been linked to specific enzyme activities, such as geraniol 10-hydroxylase overexpression [1]. Researchers in plant biochemistry and metabolic engineering can use this compound as a quantitative standard to monitor and validate biosynthetic pathways or to study alkaloid production in plant systems.

Application

Selection Property

Validation Focus

LC-MS analytical standard

Exact mass and retention identity

Identity confirmation in complex plant matrices

Alkaloid semi-synthesis precursor

Biosynthetic intermediate scaffold

Semi-synthetic derivatization review

Pharmacophore mapping and SAR studies

Fixed 16R and saturated C-20

Stereochemical SAR interpretation

Metabolic engineering pathway validation

Pathway-specific reductase readout

Biosynthetic pathway validation

• [1] Kutney, J. P., & Brown, R. T. (1966). The structural elucidation of sitsirikine, dihydrositsirikine and isositsirikine: Three new alkaloids from Vinca rosea Linn. Tetrahedron, 22(1), 321-336. View Source